molecular formula C18H19N3O2 B11019052 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)ethanone

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)ethanone

Cat. No.: B11019052
M. Wt: 309.4 g/mol
InChI Key: AFDLPDKSNPNENT-UHFFFAOYSA-N
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Description

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)ethanone is a complex organic compound that features both an oxazole and a beta-carboline moiety. Compounds containing these structures are often of interest due to their potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)ethanone typically involves multi-step organic reactions. A common approach might include:

    Formation of the oxazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

    Synthesis of the beta-carboline moiety: This often involves Pictet-Spengler condensation of tryptamine derivatives with aldehydes or ketones.

    Coupling of the two moieties: The final step would involve linking the oxazole and beta-carboline structures through an ethanone bridge, possibly using reagents like acyl chlorides or anhydrides under controlled conditions.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound may undergo oxidation reactions, particularly at the beta-carboline moiety.

    Reduction: Reduction reactions could target the oxazole ring or the ethanone bridge.

    Substitution: Both the oxazole and beta-carboline rings can participate in substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate or chromium trioxide.

    Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

    Substitution: Halogenating agents like N-bromosuccinimide or alkylating agents like methyl iodide.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution could introduce various functional groups onto the rings.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for more complex molecules or as a ligand in coordination chemistry.

Biology

Biologically, compounds containing beta-carboline structures are known for their potential neuroactive properties, including effects on serotonin receptors.

Medicine

In medicine, such compounds might be investigated for their potential as therapeutic agents, particularly in the treatment of neurological disorders or as anticancer agents.

Industry

Industrially, the compound could find applications in the development of new materials or as a precursor in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example, if the compound interacts with serotonin receptors, it might act as an agonist or antagonist, modulating neurotransmitter activity. The oxazole ring could also participate in hydrogen bonding or other interactions with biological macromolecules.

Comparison with Similar Compounds

Similar Compounds

  • 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,2,3,4-tetrahydro-beta-carbolin-2-yl)ethanone
  • 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-3-yl)ethanone

Uniqueness

The unique combination of the oxazole and beta-carboline moieties in 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)ethanone might confer distinct biological activities or chemical reactivity compared to similar compounds.

Properties

Molecular Formula

C18H19N3O2

Molecular Weight

309.4 g/mol

IUPAC Name

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)ethanone

InChI

InChI=1S/C18H19N3O2/c1-11-15(12(2)23-20-11)9-18(22)21-8-7-14-13-5-3-4-6-16(13)19-17(14)10-21/h3-6,19H,7-10H2,1-2H3

InChI Key

AFDLPDKSNPNENT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C)CC(=O)N2CCC3=C(C2)NC4=CC=CC=C34

Origin of Product

United States

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